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Compound of Interest

Compound Name: 3-Ethoxycyclohexene

Cat. No.: B15376129 Get Quote

Physical Properties of 3-Ethoxycyclohexene:
Data Not Available
An in-depth search of publicly available chemical databases and scientific literature did not

yield specific experimental data for the boiling point and density of 3-Ethoxycyclohexene.

While information is available for structurally related isomers and derivatives, these values

cannot be accurately extrapolated to 3-Ethoxycyclohexene due to differences in molecular

structure that influence physical properties.

Computational estimations for some properties of 3-Ethoxycyclohexene are available in

databases such as PubChem; however, these are theoretical predictions and have not been

experimentally verified.

For researchers, scientists, and drug development professionals requiring precise physical

property data for 3-Ethoxycyclohexene, experimental determination would be necessary.

Standard methodologies for determining boiling point and density are outlined below.

Experimental Protocols for Determination of
Physical Properties
Should a sample of 3-Ethoxycyclohexene be available, the following standard laboratory

procedures would be employed to determine its boiling point and density.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15376129?utm_src=pdf-interest
https://www.benchchem.com/product/b15376129?utm_src=pdf-body
https://www.benchchem.com/product/b15376129?utm_src=pdf-body
https://www.benchchem.com/product/b15376129?utm_src=pdf-body
https://www.benchchem.com/product/b15376129?utm_src=pdf-body
https://www.benchchem.com/product/b15376129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15376129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and precise method for this determination is

distillation.

Methodology:

Apparatus Setup: A standard distillation apparatus would be assembled, consisting of a

round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving

flask.

Sample Preparation: The sample of 3-Ethoxycyclohexene would be placed in the round-

bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask would be gently heated.

Temperature Reading: The temperature is monitored as the vapor rises and surrounds the

thermometer bulb. The boiling point is recorded as the stable temperature at which the liquid

is actively boiling and condensing.

Pressure Correction: The atmospheric pressure is recorded at the time of the experiment,

and the observed boiling point is corrected to the standard pressure of 1 atmosphere (101.3

kPa) if necessary.

Density Determination
Density is the mass of a substance per unit volume. It is typically measured at a specific

temperature, as density is temperature-dependent.

Methodology:

Apparatus: A pycnometer, a specialized flask of a known volume, is used for precise density

measurements. An analytical balance is also required.

Measurement of Empty Pycnometer Mass: The pycnometer is thoroughly cleaned, dried, and

its mass is accurately measured.
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Measurement with Sample: The pycnometer is filled with 3-Ethoxycyclohexene, ensuring

no air bubbles are present. The mass of the filled pycnometer is then measured.

Temperature Control: The temperature of the sample is recorded, as density varies with

temperature.

Calculation: The mass of the 3-Ethoxycyclohexene is determined by subtracting the mass

of the empty pycnometer from the mass of the filled pycnometer. The density is then

calculated by dividing the mass of the sample by the known volume of the pycnometer.

Logical Workflow for Physical Property
Determination
The logical progression for obtaining the required physical data for 3-Ethoxycyclohexene is

outlined in the following diagram.
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Caption: Logical workflow for the experimental determination of physical properties.
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Due to the absence of specific data for 3-Ethoxycyclohexene, a comprehensive technical

guide with comparative data tables and signaling pathways as requested cannot be provided at

this time. The information presented serves as a guide for the experimental determination of

the required physical properties.

To cite this document: BenchChem. [Physical properties of 3-Ethoxycyclohexene (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15376129#physical-properties-of-3-
ethoxycyclohexene-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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